Cas no 63615-22-5 (3-Methylcyclohexane-1,1-dicarboxylic acid)

• Product Name: 3-Methylcyclohexane-1,1-dicarboxylic acid
• CAS No: 63615-22-5
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 2791234
• PubChem ID: 71372346
• Update Time: 2025-04-21

3-Methylcyclohexane-1,1-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15859172
• 3-Methylcyclohexane-1,1-dicarboxylic acid
• DTXSID00795227
• 63615-22-5

• Inchi： 1S/C9H14O4/c1-6-3-2-4-9(5-6,7(10)11)8(12)13/h6H,2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key： AIUHYEGVINULFW-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)CCCC(C)C1)=O

Computed Properties

• Exact Mass: 186.08920892Da
• Monoisotopic Mass: 186.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų